Cas no 590376-71-9 ((5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one)

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is a thiazole-based heterocyclic compound featuring a dihydroxybenzylidene substituent and a reactive mercapto group. Its conjugated structure and functional groups contribute to its potential as a versatile intermediate in organic synthesis and coordination chemistry. The presence of hydroxyl and thiol moieties enhances its chelating properties, making it suitable for metal ion binding applications. Additionally, the thiazol-4(5H)-one scaffold is of interest in medicinal chemistry due to its bioisosteric relevance to pharmacophores. This compound exhibits stability under controlled conditions and can serve as a precursor for further derivatization, offering utility in the development of bioactive molecules or materials with tailored electronic properties.
(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one structure
590376-71-9 structure
Product Name:(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
CAS No:590376-71-9
MF:C10H7NO3S2
MW:253.297479867935
MDL:MFCD04969084
CID:1085715
PubChem ID:19619454
Update Time:2025-10-28

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • (E)-5-(2,3-Dihydroxybenzylidene)-2-mercaptothiazol-4(5H)-one
    • (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one
    • (5E)-5-(2,3-dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
    • 590376-71-9
    • (5E)-5-[(2,3-dihydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • AKOS000307343
    • ALBB-009134
    • MFCD04969084
    • AKOS B018383
    • MDL: MFCD04969084
    • Inchi: 1S/C10H7NO3S2/c12-6-3-1-2-5(8(6)13)4-7-9(14)11-10(15)16-7/h1-4,12-13H,(H,11,14,15)/b7-4+
    • InChI Key: NLLGSRAFJAIEKU-QPJJXVBHSA-N
    • SMILES: S1C(NC(/C/1=C\C1C=CC=C(C=1O)O)=O)=S

Computed Properties

  • Exact Mass: 252.98700
  • Monoisotopic Mass: 252.98673543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 479.7±55.0 °C at 760 mmHg
  • Flash Point: 243.9±31.5 °C
  • PSA: 133.99000
  • LogP: 1.43350
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Security Information

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one Pricemore >>

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Additional information on (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

The Chemical Compound CAS No 590376-71-9: (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

The compound CAS No 590376-71-9, also known as (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are well-known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system, which is fused with a diketone moiety and substituted with a 2,3-dihydroxybenzylidene group. This unique combination of functional groups makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of thiazolidinones in medicinal chemistry, particularly due to their ability to act as inhibitors of various enzymes and receptors. The presence of the 2,3-dihydroxybenzylidene group in this compound introduces additional complexity to its structure, potentially enhancing its bioactivity. Researchers have explored the use of this compound in the development of anti-inflammatory agents, antioxidants, and even anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation.

In addition to its pharmacological applications, the compound has also been studied for its potential in materials science. The thiazole ring system is known for its thermal stability and mechanical strength, making it a promising candidate for the development of advanced polymers and composites. Recent advancements in polymer chemistry have utilized similar structures to create high-performance materials with applications in aerospace and electronics.

The synthesis of (5E)-5-(2,3-Dihydroxybenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the benzylidene group through condensation reactions. The exact synthetic pathway may vary depending on the desired stereochemistry and purity levels. Researchers have optimized these methods to achieve higher yields and better control over the product's properties.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and stability under different conditions.

One of the most exciting developments involving this compound is its potential use in green chemistry. Scientists have explored its role as a catalyst in environmentally friendly chemical reactions. For example, studies have shown that this compound can facilitate the synthesis of bioactive molecules under mild conditions, reducing the need for hazardous reagents and solvents.

In conclusion, CAS No 590376-71-9 represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemical processes. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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